Cas no 7740-30-9 (Pentane-3-thione)
Pentane-3-thione structure
Product Name:Pentane-3-thione
CAS No:7740-30-9
MF:C5H10S
MW:102.197900295258
CID:2801790
PubChem ID:13452336
Update Time:2025-04-21
Pentane-3-thione Chemical and Physical Properties
Names and Identifiers
-
- diethyl thioketone
- 3-Pentanethione
- DTXSID20541248
- 7740-30-9
- SCHEMBL45850
- DTXCID30492035
- Pentane-3-thione
-
- Inchi： 1S/C5H10S/c1-3-5(6)4-2/h3-4H2,1-2H3
- InChI Key： KAYZWQWACCVBRJ-UHFFFAOYSA-N
- SMILES： S=C(CC)CC
Computed Properties
- Exact Mass: 102.05032149g/mol
- Monoisotopic Mass: 102.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 41.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.1Ų
Pentane-3-thione Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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